
An In-depth Technical Guide to the Discovery
and Natural Sources of Oxychelerythrine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oxychelerythrine

Cat. No.: B131485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Oxychelerythrine, a benzophenanthridine alkaloid, has garnered significant interest within the

scientific community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the discovery, natural sourcing, and biological activities of

oxychelerythrine. It is designed to serve as a foundational resource for researchers engaged

in natural product chemistry, pharmacology, and drug development. This document details the

key botanical origins of the compound, presents available quantitative data, outlines

experimental methodologies for its study, and explores its known biological interactions.

Introduction
Oxychelerythrine is a naturally occurring alkaloid distinguished by its pentacyclic

benzophenanthridine core structure. Its discovery is rooted in the phytochemical investigation

of various plant species, particularly within the Rutaceae and Papaveraceae families. Early

research focused on the isolation and structural elucidation of alkaloids from traditional

medicinal plants, which led to the identification of oxychelerythrine and its closely related

analogs. The compound's cytotoxic and antimicrobial properties have positioned it as a

molecule of interest for further pharmacological investigation.
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Oxychelerythrine is characterized by the chemical formula C₂₁H₁₇NO₅ and a molecular weight

of 363.4 g/mol . Its structure features a methylated nitrogen atom and methoxy groups attached

to its aromatic rings.

Property Value Reference

Molecular Formula C₂₁H₁₇NO₅ [1]

Molecular Weight 363.4 g/mol [1]

CAS Number 28342-33-8 [1]

Appearance Powder [2]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Natural Sources of Oxychelerythrine
Oxychelerythrine has been isolated from a variety of plant species, with notable

concentrations found in the genera Zanthoxylum and Chelidonium.

Plant Species Family Plant Part Reference(s)

Zanthoxylum

integrifoliolum
Rutaceae Not Specified [3]

Zanthoxylum

schinifolium
Rutaceae Leaves [2]

Zanthoxylum gilletii Rutaceae Roots

Zanthoxylum

quinduense
Rutaceae Wood [3]

Chelidonium majus

(Greater Celandine)
Papaveraceae Herbs [2]

Other Rutaceae family

plants
Rutaceae Not Specified [1]
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Quantitative data on the yield of oxychelerythrine from these natural sources is limited in the

available literature. However, studies on the related alkaloid chelerythrine in Chelidonium

majus have reported concentrations ranging from 1.143 ± 0.0651 mg/100 g to 30.74 ± 7.526

mg/100 g of dry matter, depending on the plant part and collection time.

Experimental Protocols
Extraction and Isolation of Alkaloids from Zanthoxylum
Species (General Protocol)
While a specific, detailed protocol for the isolation of oxychelerythrine is not readily available

in the literature, the following general procedure for the extraction of alkaloids from

Zanthoxylum wood can be adapted.

General workflow for the extraction and isolation of alkaloids.

Methodology:

Extraction: Dried and powdered wood (4550 g) of Zanthoxylum quinduense is extracted by

maceration with ethanol at room temperature. The resulting solution is concentrated under

vacuum to yield a crude extract (81.4 g)[3].

Fractionation: The crude extract is then subjected to successive extraction using a Soxhlet

apparatus with solvents of increasing polarity, such as petroleum ether, dichloromethane,

ethyl acetate, and acetone.

Isolation: The obtained fractions are then subjected to various chromatographic techniques,

such as column chromatography over silica gel, to separate the individual compounds.

Further purification can be achieved using techniques like preparative thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Characterization of Oxychelerythrine
The structure of the isolated oxychelerythrine is elucidated using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are used to determine the connectivity of atoms and the overall

structure of the molecule.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the electronic transitions within the

molecule.

Quantification of Related Alkaloids by HPLC
The following HPLC method, developed for the quantification of the related alkaloid

chelerythrine in Chelidonium majus, can serve as a starting point for developing a quantitative

method for oxychelerythrine.

Instrumentation and Conditions:

Chromatographic System: High-Performance Liquid Chromatograph.

Column: C18 reverse-phase column.

Mobile Phase: Acetonitrile-1% triethylamine (25:75), with the pH adjusted to 3 using

phosphoric acid.

Detection Wavelength: 268 nm.

Sample Preparation: Extraction of the fine powder of the plant material with methanol.

Biological Activities and Potential Signaling
Pathways
Oxychelerythrine has demonstrated a range of biological activities, with its cytotoxic effects

being the most studied.

Cytotoxicity
Oxychelerythrine has shown cytotoxic activity against various cancer cell lines. While the

precise molecular mechanisms are still under investigation, research on the closely related
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alkaloid chelerythrine suggests that it induces apoptosis.
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Potential mechanism of oxychelerythrine-induced apoptosis.

Studies on chelerythrine have shown that it can induce apoptotic cell death in HepG2 cells by

inhibiting the Akt pathway and activating the oxidative stress-mediated mitochondrial apoptotic

pathway. It is plausible that oxychelerythrine may exert its cytotoxic effects through similar

mechanisms.

Antimicrobial Activity
Oxychelerythrine is reported to possess antibacterial, antifungal, and antiviral properties. Its

mode of action is believed to involve the disruption of microbial cell membranes, leading to

increased permeability and subsequent cell lysis[1].

Potential Interaction with Signaling Pathways
The direct interaction of oxychelerythrine with specific signaling pathways is an area that

requires further investigation. However, based on the activities of similar alkaloids, potential

targets for future research include:

NF-κB Signaling Pathway: Many natural compounds with anti-inflammatory and anticancer

properties are known to modulate the NF-κB pathway.

MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is another

crucial signaling cascade involved in cell proliferation, differentiation, and apoptosis, and is a

common target for therapeutic intervention.

Conclusion and Future Directions
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Oxychelerythrine is a promising natural product with demonstrated cytotoxic and antimicrobial

activities. Its presence in several plant species, particularly from the Zanthoxylum genus,

provides a basis for its further exploration. Future research should focus on:

Developing optimized and scalable protocols for the isolation and purification of

oxychelerythrine to enable extensive preclinical and clinical studies.

Conducting comprehensive quantitative analyses to determine the yield of oxychelerythrine
from various natural sources to identify the most viable botanical candidates for sustainable

sourcing.

Elucidating the precise molecular mechanisms of action, including the identification of direct

protein targets and the specific signaling pathways modulated by oxychelerythrine.

Performing in-depth preclinical studies to evaluate the efficacy and safety of

oxychelerythrine in various disease models.

This technical guide provides a solid foundation for researchers and drug development

professionals to advance the scientific understanding and potential therapeutic application of

oxychelerythrine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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